Cas no 2172145-58-1 (2-({3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)acetic acid)

• Product Name: 2-({3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)acetic acid
• CAS No: 2172145-58-1
• MF: C₂₆H₂₄N₂O₆
• MW: 460.478567123413
• CID: 6396084
• PubChem ID: 165552623
• Update Time: 2025-06-08

2-({3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)acetic acid
• 2172145-58-1
• EN300-1507740
• 2-({3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]propanamido}oxy)acetic acid

• Inchi： 1S/C26H24N2O6/c29-24(28-34-16-25(30)31)14-11-17-9-12-18(13-10-17)27-26(32)33-15-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-10,12-13,23H,11,14-16H2,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： QZAKAQJLCPYJKL-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CCC(NOCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 460.16343649g/mol
• Monoisotopic Mass: 460.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 114Ų

Additional information on 2-({3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)acetic acid

Exploring the Potential of 2-({3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylpropanamido}oxy)acetic Acid: A Comprehensive Overview

The compound with CAS number 2172145-58-1, known as 2-{[3-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}phenyl)propanamido]oxy}acetic acid, has garnered significant attention in the field of organic chemistry and materials science. This molecule is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an aromatic ring, and a carboxylic acid moiety. The presence of these functional groups makes it a versatile compound with potential applications in drug delivery systems, bioconjugation, and advanced materials.

Recent studies have highlighted the importance of Fmoc-containing compounds in peptide synthesis and protection strategies. The Fmoc group is widely used as a protecting group for amino acids due to its stability under basic conditions and ease of removal under acidic conditions. In the case of this compound, the Fmoc group is attached to an aromatic ring, which enhances its electronic properties and makes it suitable for various chemical transformations. Researchers have explored the use of this compound in constructing bio-inspired materials, where its unique electronic properties play a crucial role in molecular recognition and self-assembling behaviors.

The aromatic ring in this molecule contributes to its stability and reactivity. The substitution pattern on the aromatic ring, particularly the presence of amino groups, allows for further functionalization. This makes the compound a valuable building block in medicinal chemistry, where precise control over molecular architecture is essential for drug design. Recent advancements in click chemistry have enabled researchers to incorporate this compound into larger molecular frameworks, paving the way for novel therapeutic agents.

The carboxylic acid moiety at the terminus of this molecule provides additional functionality. Carboxylic acids are known for their ability to form esters, amides, and other derivatives, which can be tailored for specific applications. For instance, esterification of the carboxylic acid group has been explored to enhance the bioavailability of drugs by modifying their solubility and permeability properties. This compound's ability to undergo such transformations underscores its potential as a versatile precursor in pharmaceutical development.

Recent research has also focused on the synthesis and characterization of this compound using advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided deeper insights into its structural integrity and reactivity under various conditions. For example, HRMS analysis has confirmed the molecular formula and exact mass of the compound, while NMR studies have revealed details about its stereochemistry and intermolecular interactions.

In terms of applications, this compound has shown promise in the development of stimuli-responsive materials. Its ability to undergo reversible chemical transformations under specific conditions makes it an ideal candidate for designing smart materials that can respond to environmental changes such as pH or temperature. Researchers have demonstrated that incorporating this compound into polymer networks can lead to materials with tunable mechanical properties, which could find applications in soft robotics and adaptive devices.

Furthermore, the compound's compatibility with biological systems has been investigated in recent studies. Its low cytotoxicity and biocompatibility make it a potential candidate for biomedical applications such as tissue engineering scaffolds or drug delivery vehicles. In one study, this compound was used as a crosslinker in hydrogel formulations, resulting in materials with excellent biodegradability and controlled drug release profiles.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and peptide chemistry. Key steps include the installation of the Fmoc group, functionalization of the aromatic ring, and subsequent coupling reactions to introduce the carboxylic acid moiety. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards required for advanced applications.

Looking ahead, there is significant potential for further exploration of this compound's properties and applications. Ongoing research is focused on understanding its interaction with biological systems at a molecular level, as well as developing scalable synthesis methods for industrial applications. Collaborative efforts between chemists, biologists, and engineers are expected to unlock new possibilities for this versatile molecule.

In conclusion, 2-{[3-(4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}phenyl)propanamido]oxy}acetic acid represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. With continued research efforts, this compound is poised to make significant contributions to fields ranging from materials science to biomedical engineering.